Cas no 1700280-81-4 ([5-(furan-3-yl)furan-2-yl]methanamine)

• Product Name: [5-(furan-3-yl)furan-2-yl]methanamine
• CAS No: 1700280-81-4
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5579946
• Update Time: 2025-05-20

[5-(furan-3-yl)furan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2,3'-Bifuran]-5-methanamine
• 5-(furan-3-yl)furan-2-yl]methanamine
• [5-(furan-3-yl)furan-2-yl]methanamine

• Inchi： 1S/C9H9NO2/c10-5-8-1-2-9(12-8)7-3-4-11-6-7/h1-4,6H,5,10H2
• InChI Key： PSTQCNITHOOPGN-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC=C1C1C=COC=1

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 64.9±9.0 °C(Predicted)
• pka: 8.93±0.29(Predicted)

Additional information on [5-(furan-3-yl)furan-2-yl]methanamine

[5-(Furan-3-yl)furan-2-yl]methanamine: A Comprehensive Overview

[5-(Furan-3-yl)furan-2-yl]methanamine, also known by its CAS number 1700280-81-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring two furan rings connected through a methanamine group, exhibits remarkable properties that make it a subject of interest for both academic and industrial research.

The molecular structure of [5-(Furan-3-yl)furan-2-yl]methanamine is defined by its two furan rings, which are aromatic heterocycles containing one oxygen atom. The presence of these rings contributes to the compound's stability and reactivity. The methanamine group, on the other hand, introduces a nitrogen atom into the structure, enhancing its ability to participate in various chemical reactions. This combination of structural features makes the compound versatile and suitable for a wide range of applications.

Recent studies have highlighted the potential of [5-(Furan-3-yl)furan-2-yl]methanamine in drug design and development. Researchers have explored its ability to act as a scaffold for creating bioactive molecules with potential therapeutic applications. For instance, its nitrogen-containing group can serve as a site for functionalization, enabling the attachment of various pharmacophores to enhance bioavailability and target specificity.

In addition to its role in drug design, [5-(Furan-3-yl)furan-2-yl]methanamine has shown promise in materials science. Its aromatic nature and ability to form stable conjugated systems make it an ideal candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors and conductive polymers, where it can enhance the electronic properties of these materials.

The synthesis of [5-(Furan-3-yl)furan_2_yl]methanamine involves a series of well-established organic reactions. Typically, the compound is synthesized through a nucleophilic substitution reaction involving furan derivatives and an appropriate amine precursor. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. This synthetic approach not only highlights the versatility of furan-based compounds but also underscores the importance of precise reaction control in organic chemistry.

The physical and chemical properties of [5-(Furan_3_yl)furan_2_yl]methanamine have been extensively studied to understand its behavior under various conditions. For instance, its solubility in common solvents has been determined, providing valuable insights into its potential applications in pharmaceutical formulations and chemical processes. Additionally, spectroscopic techniques such as UV-vis and NMR have been employed to characterize its molecular structure and confirm its identity.

One of the most exciting aspects of [5-(Furan_3_yl)furan_2_yl]methanamine is its ability to undergo further functionalization. By modifying specific positions on the furan rings or the methanamine group, researchers can tailor the compound's properties to suit specific applications. For example, introducing electron-withdrawing or electron-donating groups can significantly alter its electronic characteristics, making it more suitable for use in electronic devices or as a catalyst in industrial processes.

The application of computational chemistry techniques has further deepened our understanding of [5-(Furan_3_yl)furan_2_yl]methanamine. Quantum mechanical calculations have been used to predict its electronic structure, reactivity, and potential interactions with other molecules. These computational studies complement experimental work by providing valuable insights into the compound's behavior at the molecular level.

In conclusion, [5-(Furan_3_yl)furan_2_yl]methanamine stands out as a remarkable compound with diverse applications across multiple disciplines. Its unique structure, coupled with its ability to undergo functionalization and participate in various chemical reactions, makes it an invaluable tool for researchers in organic chemistry, materials science, and drug design. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.